N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-2-phenoxyacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of related compounds often involves multi-step chemical reactions, including nitration, amide formation, and the introduction of specific functional groups through nucleophilic substitution or condensation reactions. For example, the synthesis of 4-chloro-N- (2- (2-nitrophenyl)acetoxy)-N-phenylbenzamide was achieved through a series of well-defined steps, including nitration and amide bond formation.Molecular Structure Analysis
The molecular structure of similar compounds is often elucidated using techniques like X-ray crystallography, NMR spectroscopy, and IR spectroscopy. These methods reveal the spatial arrangement of atoms, molecular conformations, and the presence of specific functional groups.Chemical Reactions Analysis
The chemical reactions involving similar compounds are complex and often involve multiple steps. The intermediates are obtained by coupling with two equivalents of phenylacetyl chloride .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds can be determined using various techniques. For instance, the molecular weight of a similar compound, N- [3-chloro-4- (1,1-dioxothiazinan-2-yl)phenyl]-2- (oxan-2-yl)acetamide, is 386.9 g/mol .Scientific Research Applications
Anticancer Activities
N-[4-(Benzothiazole-2-yl) phenyl]-2-aryloxyacetamide derivatives, which are structurally related to N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-2-phenoxyacetamide, have been found to have significant anticancer activities. In particular, compounds like 25 and 38 have shown notable anticancer activity in scientific studies (Tay, Yurttaş, & Demirayak, 2012).
Biological Activities in Treating Obesity and Diabetes
Compounds similar to N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-2-phenoxyacetamide, such as N-phenyl-(2-aminothiazol-4-yl)acetamides with phenoxypropanolamine moiety, have been evaluated for their biological activities against human β3-adrenergic receptors. These compounds have shown potential as drugs for treating obesity and non-insulin dependent diabetes (Maruyama et al., 2012).
Antimicrobial Activity
A series of derivatives similar to N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-2-phenoxyacetamide have demonstrated promising antimicrobial activity against various plant fungi and bacteria. Some derivatives have shown superior antibacterial activity compared to commercial antibacterial agents (Liao et al., 2017).
Synthesis and Biomedical Applications
The synthesis of novel diastereoselective benzothiazole β-lactam conjugates, which are structurally related, has been achieved. These compounds have been evaluated for their antimicrobial and antimalarial activities, showing potential as medicines (Alborz et al., 2018).
Pharmacological Assessment
Novel acetamide derivatives, including those structurally related to N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-2-phenoxyacetamide, have been synthesized and assessed for their cytotoxic, anti-inflammatory, analgesic, and antipyretic effects. Compounds such as 3a, 3c, 3g, and 3h have shown activities comparable to standard drugs (Rani et al., 2016).
properties
IUPAC Name |
N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-2-phenoxyacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O4S/c21-18(14-24-17-6-2-1-3-7-17)19-15-8-10-16(11-9-15)20-12-4-5-13-25(20,22)23/h1-3,6-11H,4-5,12-14H2,(H,19,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEILEWMUPHZPSM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCS(=O)(=O)N(C1)C2=CC=C(C=C2)NC(=O)COC3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-2-phenoxyacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.